Cas no 2586126-80-7 (1-Bromo-5-fluoro-4-isopropoxy-2-methylbenzene)

• Product Name: 1-Bromo-5-fluoro-4-isopropoxy-2-methylbenzene
• CAS No: 2586126-80-7
• MF: C₁₀H₁₂BrFO
• MW: 247.104085922241
• CID: 5075504
• Update Time: 2023-08-25

1-Bromo-5-fluoro-4-isopropoxy-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-5-fluoro-4-isopropoxy-2-methylbenzene

• Inchi： 1S/C10H12BrFO/c1-6(2)13-10-4-7(3)8(11)5-9(10)12/h4-6H,1-3H3
• InChI Key： IYBMGCFCNCSPCC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C)OC(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2